Cas no 1355672-81-9 (N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide)

• Product Name: N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide
• CAS No: 1355672-81-9
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 6287867
• PubChem ID: 56790178
• Update Time: 2025-05-30

N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide
• 1355672-81-9
• N-(cyanomethyl)-2-[[1-(3-methylphenyl)cyclopentyl]amino]acetamide
• N-(cyanomethyl)-2-{[1-(3-methylphenyl)cyclopentyl]amino}acetamide
• AKOS033160088
• EN300-26684694
• Z1199350680

• Inchi： 1S/C16H21N3O/c1-13-5-4-6-14(11-13)16(7-2-3-8-16)19-12-15(20)18-10-9-17/h4-6,11,19H,2-3,7-8,10,12H2,1H3,(H,18,20)
• InChI Key： NPDAVFFNIGRCBH-UHFFFAOYSA-N
• SMILES： O=C(CNC1(C2C=CC=C(C)C=2)CCCC1)NCC#N

Computed Properties

• Exact Mass: 271.168462302g/mol
• Monoisotopic Mass: 271.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide

N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide: A Comprehensive Overview

N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide, with the CAS number 1355672-81-9, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyanomethyl group with a cyclopentylamino moiety, making it a promising candidate for various applications in drug discovery and materials science. Recent advancements in synthetic methodologies and computational modeling have shed light on its potential properties and uses.

The molecular structure of N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide is intriguing, as it incorporates both aliphatic and aromatic components. The presence of the cyclopentane ring introduces rigidity and stability to the molecule, while the cyanomethyl group imparts reactivity and functional diversity. This combination allows for versatile interactions in biological systems, as evidenced by recent studies exploring its potential as a bioactive agent.

Recent research has focused on the synthesis of this compound, employing innovative strategies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of production but also opened avenues for large-scale manufacturing. The ability to synthesize this compound in high yields has been a significant milestone, enabling further exploration of its pharmacokinetic properties.

In terms of pharmacological activity, N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide has shown promise in preclinical models. Studies conducted in vitro have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways. Additionally, preliminary animal studies suggest that it may possess anti-inflammatory and antioxidant properties, making it a candidate for therapeutic interventions in chronic diseases.

The application of computational chemistry tools has been instrumental in understanding the molecular interactions of this compound.Docking studies have revealed that its unique structure allows for favorable binding to specific protein targets, which could be exploited for drug design purposes. Furthermore, quantum mechanical calculations have provided insights into its electronic properties, which are crucial for predicting its reactivity in different environments.

From an industrial perspective, the synthesis and characterization of this compound represent a significant step forward in medicinal chemistry. Its ability to be functionalized further suggests that it could serve as a building block for more complex molecules with enhanced bioavailability and efficacy. The integration of green chemistry principles into its synthesis process has also made it environmentally friendly, aligning with current global sustainability goals.

In conclusion, N-(cyanomethyl)-2-{1-(3-methylphenyl)cyclopentylamino}acetamide (CAS No. 1355672-81-9) stands out as a multifaceted compound with vast potential across various scientific domains. As research continues to uncover its properties and applications, it is poised to play a pivotal role in advancing both academic and industrial objectives.